Cas no 1226426-96-5 (7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
-
- Inchi: 1S/C24H23ClN4OS/c1-15-3-4-16(2)20(13-15)28-9-11-29(12-10-28)24-26-21-19(14-31-22(21)23(30)27-24)17-5-7-18(25)8-6-17/h3-8,13-14H,9-12H2,1-2H3,(H,26,27,30)
- InChI Key: SSSOCPIGWKTTPB-UHFFFAOYSA-N
- SMILES: C1(N2CCN(C3=CC(C)=CC=C3C)CC2)NC(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-5462-2μmol |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-5μmol |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-10μmol |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-20μmol |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-1mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-2mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-3mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-4mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-5mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5462-10mg |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one |
1226426-96-5 | 10mg |
$79.0 | 2023-09-10 |
7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
Introduction to 7-(4-Chlorophenyl)-2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1226426-96-5)
7-(4-Chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1226426-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.
The chemical structure of 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one features a thienopyrimidine core with a chlorophenyl substituent and a piperazine moiety linked to a dimethylphenyl group. This unique combination of functional groups imparts the compound with specific pharmacological properties that make it an attractive candidate for drug development.
Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that thienopyrimidine derivatives exhibit potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.
In the context of 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one, preliminary research has shown promising results in preclinical models of cancer. Specifically, this compound has been found to inhibit the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The chlorophenyl substituent and the piperazine moiety are believed to play crucial roles in modulating these biological effects.
Beyond its antitumor properties, 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Thienopyrimidine derivatives have been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines.
A study published in the European Journal of Pharmacology evaluated the anti-inflammatory effects of thienopyrimidine derivatives in an animal model of inflammatory bowel disease. The results indicated that these compounds significantly reduced inflammation and improved clinical symptoms. The piperazine moiety in 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is thought to contribute to its anti-inflammatory activity by interacting with specific receptors involved in the inflammatory response.
In addition to its therapeutic potential, the pharmacokinetic properties of 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one have been studied to assess its suitability for clinical use. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.
The safety profile of 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential therapeutic agent.
In conclusion, 7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1226426-96-5) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy and safety profile. As our understanding of this compound continues to evolve, it holds significant potential for addressing unmet medical needs in various disease areas.
1226426-96-5 (7-(4-chlorophenyl)-2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)